Cas no 50559-00-7 (ethyl 3-oxocycloheptane-1-carboxylate)
50559-00-7 structure
Product Name:ethyl 3-oxocycloheptane-1-carboxylate
CAS No:50559-00-7
MF:C10H16O3
MW:184.232243537903
MDL:MFCD16036069
CID:1023666
PubChem ID:11344405
Update Time:2025-04-20
ethyl 3-oxocycloheptane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-oxocycloheptanecarboxylate
- ethyl 3-oxocycloheptane-1-carboxylate
- AGN-PC-0077TD
- AK102729
- ANW-65452
- CTK1G6500
- Cycloheptanecarboxylic acid, 3-oxo-, ethyl ester
- KB-253044
- SureCN9097897
- EN300-217984
- DTXSID20462949
- DA-18929
- SCHEMBL9097897
- A871519
- 3-oxo-cycloheptane-1-carboxylic acid ethyl ester
- s11631
- Ethyl3-oxocycloheptanecarboxylate
- MFCD16036069
- AKOS016005427
- 50559-00-7
-
- MDL: MFCD16036069
- Inchi: 1S/C10H16O3/c1-2-13-10(12)8-5-3-4-6-9(11)7-8/h8H,2-7H2,1H3
- InChI Key: OYORJLDSVLYYBK-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CC(CCCC1)=O)=O
Computed Properties
- Exact Mass: 184.10998
- Monoisotopic Mass: 184.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
ethyl 3-oxocycloheptane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM201413-1g |
Ethyl 3-oxocycloheptanecarboxylate |
50559-00-7 | 95% | 1g |
$631 | 2021-06-15 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB11350-10g |
Ethyl 3-oxocycloheptane-1-carboxylate |
50559-00-7 | 95% | 10g |
$1876 | 2023-09-07 | |
| eNovation Chemicals LLC | Y0994948-5g |
ethyl 3-oxocycloheptane-1-carboxylate |
50559-00-7 | 95% | 5g |
$1700 | 2024-08-02 | |
| Enamine | EN300-217984-0.05g |
ethyl 3-oxocycloheptane-1-carboxylate |
50559-00-7 | 95% | 0.05g |
$216.0 | 2023-09-16 | |
| Enamine | EN300-217984-0.1g |
ethyl 3-oxocycloheptane-1-carboxylate |
50559-00-7 | 95% | 0.1g |
$322.0 | 2023-09-16 | |
| Enamine | EN300-217984-0.25g |
ethyl 3-oxocycloheptane-1-carboxylate |
50559-00-7 | 95% | 0.25g |
$459.0 | 2023-09-16 | |
| Enamine | EN300-217984-0.5g |
ethyl 3-oxocycloheptane-1-carboxylate |
50559-00-7 | 95% | 0.5g |
$723.0 | 2023-09-16 | |
| Enamine | EN300-217984-1.0g |
ethyl 3-oxocycloheptane-1-carboxylate |
50559-00-7 | 95% | 1g |
$0.0 | 2023-06-05 | |
| Enamine | EN300-217984-2.5g |
ethyl 3-oxocycloheptane-1-carboxylate |
50559-00-7 | 95% | 2.5g |
$1819.0 | 2023-09-16 | |
| Enamine | EN300-217984-5.0g |
ethyl 3-oxocycloheptane-1-carboxylate |
50559-00-7 | 95% | 5.0g |
$2692.0 | 2023-02-22 |
ethyl 3-oxocycloheptane-1-carboxylate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:50559-00-7)Ethyl 3-oxocycloheptanecarboxylate
Order Number:sfd20469
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
(CAS:50559-00-7)ethyl 3-oxocycloheptane-1-carboxylate
Order Number:A871519
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:29
Price ($):430.0/827.0
Email:sales@amadischem.com
ethyl 3-oxocycloheptane-1-carboxylate Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:50559-00-7)Ethyl 3-oxocycloheptanecarboxylate
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:50559-00-7)ethyl 3-oxocycloheptane-1-carboxylate
Purity:99%/99%
Quantity:250mg/1g
Price ($):430.0/827.0